Cas no 1175862-48-2 (2-chloro-N-methyl-5-propanoylbenzene-1-sulfonamide)

• Product Name: 2-chloro-N-methyl-5-propanoylbenzene-1-sulfonamide
• CAS No: 1175862-48-2
• MF: C₁₀H₁₂ClNO₃S
• MW: 261.725180625916
• MDL: MFCD11925251
• CID: 4575142
• PubChem ID: 39361897
• Update Time: 2025-05-20

2-chloro-N-methyl-5-propanoylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-methyl-5-propanoylbenzene-1-sulfonamide
• Benzenesulfonamide, 2-chloro-N-methyl-5-(1-oxopropyl)-
• 2-chloro-N-methyl-5-propanoylbenzene-1-sulfonamide

• MDL： MFCD11925251
• Inchi： 1S/C10H12ClNO3S/c1-3-9(13)7-4-5-8(11)10(6-7)16(14,15)12-2/h4-6,12H,3H2,1-2H3
• InChI Key： BRGDQLWDZVGXHY-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=CC(C(=O)CC)=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-N-methyl-5-propanoylbenzene-1-sulfonamide

Introduction to 2-chloro-N-methyl-5-propanoylbenzene-1-sulfonamide (CAS No. 1175862-48-2)

2-chloro-N-methyl-5-propanoylbenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1175862-48-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their broad spectrum of biological activities. The structural features of 2-chloro-N-methyl-5-propanoylbenzene-1-sulfonamide, including the presence of a chloro substituent, a methyl group, and a propanoyl side chain on a benzene ring conjugated with a sulfonamide moiety, contribute to its unique chemical properties and potential pharmacological applications.

The synthesis and characterization of 2-chloro-N-methyl-5-propanoylbenzene-1-sulfonamide involve rigorous methodologies to ensure high purity and yield. The chloro group at the 2-position enhances electrophilic aromatic substitution reactions, making it a versatile intermediate in organic synthesis. Meanwhile, the sulfonamide group introduces polarity and hydrogen bonding capabilities, which are crucial for interactions with biological targets. The propanoyl side chain further modulates the electronic and steric properties of the molecule, influencing its solubility and metabolic stability.

In recent years, sulfonamides have been extensively studied for their role in drug development due to their ability to act as scaffolds for bioactive molecules. The introduction of various substituents, such as alkyl or acyl groups, can significantly alter the pharmacokinetic and pharmacodynamic profiles of these compounds. For instance, the N-methyl group in 2-chloro-N-methyl-5-propanoylbenzene-1-sulfonamide may enhance metabolic stability while reducing toxicity, making it an attractive candidate for further exploration.

One of the most compelling aspects of 2-chloro-N-methyl-5-propanoylbenzene-1-sulfonamide is its potential in medicinal chemistry. Researchers have been investigating its derivatives for their antimicrobial, anti-inflammatory, and anticancer properties. The chloro substituent can be further functionalized to introduce additional pharmacophores, enabling the design of novel therapeutic agents. Moreover, the sulfonamide moiety is known to interact with enzymes and receptors, making it a valuable component in drug discovery.

The latest advancements in computational chemistry have also played a pivotal role in understanding the behavior of 2-chloro-N-methyl-5-propanoylbenzene-1-sulfonamide. Molecular docking studies have revealed that this compound can bind to various biological targets with high affinity. For example, it has shown promise in inhibiting enzymes involved in cancer cell proliferation and inflammation pathways. These findings underscore the importance of 2-chloro-N-methyl-5-propanoylbenzene-1-sulfonamide as a lead compound for developing new drugs.

Furthermore, green chemistry principles have been increasingly applied to the synthesis of 2-chloro-N-methyl-5-propanoylbenzene-1-sulfonamide to minimize environmental impact. Catalytic methods and solvent-free reactions have been explored to improve efficiency and reduce waste. These sustainable approaches align with global efforts to promote eco-friendly pharmaceutical manufacturing processes.

The pharmacological evaluation of 2-chloro-N-methyl-5-propanoylbenzene-1-sulfonamide has yielded intriguing results. Preclinical studies indicate that this compound exhibits significant therapeutic potential across multiple disease areas. Its ability to modulate key biological pathways makes it a promising candidate for treating conditions such as autoimmune disorders and neurodegenerative diseases. Additionally, its structural versatility allows for further derivatization to optimize its pharmacological properties.

In conclusion, 2-chloro-N-methyl-5-propanoylbenzene-1-sulfonamide (CAS No. 1175862-48-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it an invaluable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutics.